Cas no 120125-66-8 (1-(Cyanomethyl)-5-Oxopyrrolidin-3-Yl Acetate)

• Product Name: 1-(Cyanomethyl)-5-Oxopyrrolidin-3-Yl Acetate
• CAS No: 120125-66-8
• MF: C₈H₁₀N₂O₃
• MW: 182.176601886749
• CID: 1094445
• PubChem ID: 12365595
• Update Time: 2025-05-24

1-(Cyanomethyl)-5-Oxopyrrolidin-3-Yl Acetate Chemical and Physical Properties

Names and Identifiers

• 1-(Cyanomethyl)-5-Oxopyrrolidin-3-Yl Acetate
• [1-(cyanomethyl)-5-oxopyrrolidin-3-yl] acetate
• 120125-66-8
• 1-(Cyanomethyl)-5-Oxopyrrolidin-3-YlAcetate

• Inchi： 1S/C8H10N2O3/c1-6(11)13-7-4-8(12)10(5-7)3-2-9/h7H,3-5H2,1H3
• InChI Key： MRLJFEYJWZJMIJ-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C1CC(N(CC#N)C1)=O

Computed Properties

• Exact Mass: 182.06914219g/mol
• Monoisotopic Mass: 182.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 70.4Ų

Additional information on 1-(Cyanomethyl)-5-Oxopyrrolidin-3-Yl Acetate

1-(Cyanomethyl)-5-Oxopyrrolidin-3-Yl Acetate: A Comprehensive Overview

1-(Cyanomethyl)-5-Oxopyrrolidin-3-Yl Acetate (CAS No. 120125-66-8) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structural features, has garnered attention due to its potential applications in drug design and as a building block in various chemical syntheses. The molecule consists of a pyrrolidinone ring substituted with a cyanomethyl group and an acetate moiety, making it a versatile compound for further functionalization.

The pyrrolidinone core of this compound is a well-known structure in organic chemistry, often used as a scaffold for the development of bioactive molecules. The cyanomethyl group introduces additional functionality, enhancing the compound's reactivity and potential for further chemical transformations. Recent studies have highlighted the importance of such heterocyclic compounds in medicinal chemistry, particularly in the design of inhibitors for various enzyme targets.

One of the key aspects of 1-(Cyanomethyl)-5-Oxopyrrolidin-3-Yl Acetate is its ability to participate in nucleophilic acyl substitution reactions. This property makes it an excellent candidate for synthesizing derivatives with diverse functional groups. For instance, the acetate group can be replaced with other nucleophiles, such as hydroxyl or amino groups, to generate compounds with enhanced biological activity or improved pharmacokinetic profiles.

Recent research has also explored the use of this compound in the synthesis of peptide mimetics. The pyrrolidinone ring can act as a surrogate for proline residues in peptides, offering advantages such as increased stability and improved bioavailability. This approach has been particularly useful in the development of peptidomimetic drugs targeting G protein-coupled receptors (GPCRs), which are important therapeutic targets.

In addition to its role as a synthetic intermediate, 1-(Cyanomethyl)-5-Oxopyrrolidin-3-Yl Acetate has been investigated for its potential as a ligand in metalloorganic chemistry. The cyanomethyl group can coordinate with metal ions, enabling the formation of complexes with unique electronic and magnetic properties. Such complexes have applications in catalysis, sensing, and materials science.

The synthesis of this compound typically involves multi-step processes that highlight its modular design. Starting from readily available starting materials, chemists can construct the pyrrolidinone ring through cyclization reactions followed by functionalization to introduce the cyanomethyl and acetate groups. This modular approach ensures that the compound can be synthesized efficiently on both laboratory and industrial scales.

From an analytical standpoint, 1-(Cyanomethyl)-5-Oxopyrrolidin-3-Yl Acetate can be characterized using a variety of techniques, including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These methods provide detailed insights into the compound's structure and purity, ensuring its suitability for further applications.

Looking ahead, the versatility of 1-(Cyanomethyl)-5-Oxopyrrolidin-3-Yl Acetate suggests that it will continue to play a pivotal role in chemical research and development. Its ability to serve as both a synthetic intermediate and a functional molecule positions it at the forefront of innovation in organic chemistry and pharmacology.